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Compound of Interest

Compound Name: Pinoxaden

Cat. No.: B166648 Get Quote

Application Notes

Pinoxaden is a selective, post-emergence herbicide belonging to the phenylpyrazole chemical

class.[1] It is primarily utilized for the control of annual grass weeds in cereal crops such as

wheat and barley.[2][3] Its mode of action involves the inhibition of the acetyl-CoA carboxylase

(ACCase) enzyme, which is a critical component in the biosynthesis of fatty acids in grass

weeds.[2][4] This targeted inhibition disrupts the production of lipids, leading to a breakdown in

cell membrane integrity and ultimately, weed death. Symptoms, such as chlorosis, typically

appear within one week of application, with complete control of susceptible species occurring

within two to three weeks.

For researchers and scientists, Pinoxaden serves as a valuable tool in greenhouse studies for

herbicide efficacy, dose-response analysis, and investigation of resistance mechanisms. Its

effectiveness is highly dependent on the target weed species, their growth stage at the time of

application, and the use of appropriate adjuvants. Studies have consistently shown that

applications at earlier weed growth stages result in significantly higher control. Pinoxaden is

effective against a range of grass weeds, including Phalaris minor, Avena species, and

Alopecurus myosuroides, but is ineffective against broad-leaved weeds.

Key Considerations for Greenhouse Studies:
Formulation: Pinoxaden is commonly available in an Emulsifiable Concentrate (EC)

formulation (e.g., Axial® 50 EC, Nufarm Pinoxaden 100EC). These formulations typically

include a safener.
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Adjuvants: The use of a non-ionic surfactant or a specified adjuvant (e.g., ADIGOR®) is

critical for optimal absorption and efficacy. The application of Pinoxaden without a surfactant

results in significantly inferior weed control.

Application Timing: Efficacy is maximized when applied to small, actively growing weeds,

typically from the 2-leaf to early tillering stages. The ability of Pinoxaden to control grass

weeds diminishes rapidly as the weeds enter more advanced growth stages, such as stem

elongation.

Environmental Conditions: Weeds under stress from drought, waterlogging, or cold may be

more difficult to control. Greenhouse conditions should be managed to ensure weeds are

actively growing at the time of application. One study maintained a minimum temperature of

10°C with natural photoperiods.

Experimental Protocols
Protocol 1: General Efficacy and Dose-Response
Screening
This protocol outlines a method for determining the efficacy of various Pinoxaden doses

against selected grass weed species under controlled greenhouse conditions.

1. Materials and Equipment

Pinoxaden EC formulation (e.g., Axial® 50 EC)

Adjuvant (non-ionic surfactant or as specified by the product label)

CO2-pressurized backpack sprayer or laboratory track sprayer with flat-fan nozzles

10 cm diameter pots filled with standard greenhouse potting mix

Seeds of target grass weed species (e.g., Alopecurus myosuroides, Avena fatua, Lolium

rigidum)

Greenhouse facility with controlled temperature and lighting

Analytical balance and volumetric flasks for solution preparation
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Personal Protective Equipment (PPE)

2. Plant Propagation

Sow 5-10 seeds of the target weed species per pot.

Cover seeds lightly with potting mix and water as needed.

After emergence, thin seedlings to a uniform number (e.g., 3-5 plants per pot) to ensure

consistency.

Grow plants in the greenhouse under optimal conditions (e.g., 15-25°C, 16:8 hour light:dark

cycle) until they reach the desired growth stage for application (e.g., 2-4 leaf stage, ZCK 12-

14).

3. Herbicide Solution Preparation

Calculate the amount of Pinoxaden concentrate needed for each application rate (e.g., 20,

40, 80 g a.i./ha). The calculation must account for the sprayer's output volume (e.g., 200

L/ha).

Prepare a stock solution if necessary, particularly for low concentration ranges. Acetonitrile or

a mixture of acetonitrile and methanol can be used for preparing analytical standards, but for

spray solutions, dilution in water is standard.

For each treatment, half-fill the spray container with water.

Add the calculated amount of Pinoxaden concentrate while agitating.

Add the recommended adjuvant (e.g., 0.5% v/v of spray solution) and continue filling the

container with water to the final volume.

Prepare an untreated control treatment containing only water and the adjuvant.

4. Herbicide Application

Calibrate the sprayer to deliver a consistent volume, for example, 200 L/ha.
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Arrange the pots in a randomized block design within the spray chamber or designated spray

area. Include at least three to four replicates per treatment.

Apply the prepared herbicide solutions evenly to the target plants.

After application, allow the foliage to dry completely before returning the pots to the

greenhouse.

5. Post-Application Care and Data Collection

Return plants to the greenhouse and maintain optimal growing conditions. Water plants at

the soil level to avoid washing the herbicide from the foliage.

Assess weed control at set intervals (e.g., 7, 14, and 21 days after treatment).

Visual Injury Assessment: Rate weed injury on a scale of 0% (no effect) to 100% (complete

plant death).

Biomass Reduction: At the end of the experiment (e.g., 21-28 days after application), harvest

the above-ground biomass for each pot. Dry the biomass in an oven at 60-70°C until a

constant weight is achieved. Calculate the percent biomass reduction relative to the

untreated control.

Data Presentation
Table 1: Efficacy of Pinoxaden on Alopecurus myosuroides at Different Growth Stages This

table summarizes the biomass reduction of A. myosuroides when treated with different doses of

Pinoxaden at various Zadoks (ZCK) growth stages.
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Pinoxaden
Dose (g a.i./ha)

ZCK 12-14 (2-4
leaf)

ZCK 21-25 (1-5
tiller)

ZCK 31-32 (1-2
node)

ZCK 37-39
(flag leaf)

20 88.9% - - -

40

(Recommended)
- Sufficient Control 60.1% -

80 (2x

Recommended)
97.3% - Unsatisfactory Unsatisfactory

Data sourced

from a

greenhouse

study on A.

myosuroides.

Table 2: Rate-Response of Various Grass Weeds to Pinoxaden in a Greenhouse Study This

table presents the calculated Pinoxaden application rates required to achieve 90% visible

injury (I₉₀) and 90% fresh weight reduction (WR₉₀).
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Weed Species I₉₀ (g a.i./ha) WR₉₀ (g a.i./ha)

Perennial Ryegrass (Lolium

perenne)
< 310 -

Yellow Foxtail (Setaria pumila) < 310 -

Dallisgrass (Paspalum

dilatatum)
< 310 -

Large Crabgrass (Digitaria

sanguinalis)
< 310 -

Southern Sandbur (Cenchrus

echinatus)
< 310 1470.8

Bahiagrass (Paspalum

notatum)
> 310 > 2490.0

Goosegrass (Eleusine indica) > 310 > 2490.0

Annual Bluegrass (Poa annua) > 310 > 310

Data adapted from a

greenhouse rate-response

study. The maximum labeled

spot spray rate evaluated was

310 g a.i./ha.

Table 3: Summary of Effective Pinoxaden Application Rates from Various Studies
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Target Weed(s) Crop
Effective Rate (g
a.i./ha)

Notes

Phalaris minor, Avena

ludoviciana
Wheat, Barley 30 - 35

Highly effective

against grass weeds;

requires surfactant.

Avena ludoviciana Barley 50

Efficient against

grassy weeds but

ineffective against

broad-leaf weeds.

Phalaris minor Wheat 45

Provided the highest

grain yield among all

herbicidal treatments

in the study.

Apera spica-venti, A.

myosuroides
Cereals 45 - 60

Satisfactorily

controlled these

species.
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Caption: Diagram of Pinoxaden's mode of action in grass weeds.
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Greenhouse Weed Control Study Workflow
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Caption: General workflow for a greenhouse herbicide efficacy study.
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Logic: Application Timing vs. Efficacy
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Caption: Relationship between weed growth stage and Pinoxaden efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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